Cas no 1805021-72-0 (4,5-Bis(trifluoromethyl)-2-methylmandelic acid)

• Product Name: 4,5-Bis(trifluoromethyl)-2-methylmandelic acid
• CAS No: 1805021-72-0
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 5008695
• Update Time: 2025-10-31

4,5-Bis(trifluoromethyl)-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-methylmandelic acid

• Inchi： 1S/C11H8F6O3/c1-4-2-6(10(12,13)14)7(11(15,16)17)3-5(4)8(18)9(19)20/h2-3,8,18H,1H3,(H,19,20)
• InChI Key： WBCJWICLWMYVSL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(=O)O)O)=C(C)C=C1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 3
• Topological Polar Surface Area: 57.5

Additional information on 4,5-Bis(trifluoromethyl)-2-methylmandelic acid

Introduction to 4,5-Bis(trifluoromethyl)-2-methylmandelic Acid (CAS No. 1805021-72-0)

4,5-Bis(trifluoromethyl)-2-methylmandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805021-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α-hydroxy acids (AHAs) but exhibits unique structural and functional properties due to the presence of multiple trifluoromethyl groups and a methylmandelic backbone. The strategic incorporation of these substituents imparts distinct physicochemical characteristics, making it a promising candidate for various biochemical applications.

The molecular structure of 4,5-Bis(trifluoromethyl)-2-methylmandelic acid consists of a benzene ring substituted with two trifluoromethyl groups at the 4th and 5th positions, along with a mandelic acid moiety at the 2nd position. This arrangement results in a highly lipophilic and electronically rich molecule, which can interact favorably with biological targets. The trifluoromethyl groups, known for their electron-withdrawing inductive effect, enhance the metabolic stability and binding affinity of the compound, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced bioavailability and therapeutic efficacy. The presence of multiple trifluoromethyl groups in 4,5-Bis(trifluoromethyl)-2-methylmandelic acid not only improves its pharmacokinetic properties but also allows for fine-tuning of its biological activity. This has led to several studies exploring its potential as an intermediate in the synthesis of novel pharmaceuticals.

One of the most compelling aspects of 4,5-Bis(trifluoromethyl)-2-methylmandelic acid is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop compounds with targeted biological activities. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, where the electron-deficient nature of the trifluoromethyl groups facilitates strong binding to protein targets. Additionally, its role as a precursor in the preparation of fluorinated analogs of existing drugs has been explored, offering a pathway to enhance drug potency and selectivity.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their ability to modulate drug-receptor interactions. The introduction of fluorine atoms into molecular structures can lead to improved pharmacological profiles, including increased metabolic stability and resistance to enzymatic degradation. 4,5-Bis(trifluoromethyl)-2-methylmandelic acid exemplifies this trend, as it combines the benefits of fluorine substitution with the functional diversity of mandelic acid derivatives.

Recent advancements in computational chemistry have further highlighted the potential of 4,5-Bis(trifluoromethyl)-2-methylmandelic acid as a pharmacophore. Molecular modeling studies have revealed that its unique structural features make it an ideal candidate for designing molecules with specific binding affinities. These studies have provided valuable insights into how modifications around the mandelic acid core can be optimized to enhance drug-like properties.

In addition to its pharmaceutical applications, 4,5-Bis(trifluoromethyl)-2-methylmandelic acid has shown promise in materials science and agrochemical research. Its ability to undergo various chemical transformations makes it a versatile building block for synthesizing complex molecules with tailored properties. For example, researchers have utilized it in the preparation of advanced polymers and coatings that exhibit enhanced durability and chemical resistance.

The synthesis of 4,5-Bis(trifluoromethyl)-2-methylmandelic acid presents both challenges and opportunities for chemists. While traditional synthetic routes have been established, there is ongoing research aimed at developing more efficient and sustainable methods. These efforts are driven by the need for cost-effective production processes that minimize environmental impact while maintaining high yields and purity standards.

One particularly noteworthy aspect of 4,5-Bis(trifluoromethyl)-2-methylmandelic acid is its role in exploratory drug discovery programs. Pharmaceutical companies are increasingly employing structure-based drug design strategies to identify novel therapeutic agents. The compound's unique structural features make it an excellent starting point for generating libraries of derivatives with diverse biological activities. Such libraries are then screened using high-throughput techniques to identify lead compounds for further development.

The future prospects for 4,5-Bis(trifluoromethyl)-2-methylmandelic acid are bright, given its multifaceted applications and potential for further innovation. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings. The integration of cutting-edge technologies such as artificial intelligence and machine learning into drug discovery processes will further accelerate the development of novel derivatives based on this scaffold.

In conclusion,4,5-Bis(trifluoromethyl)-2-methylmandelic acid (CAS No. 1805021-72-0) represents a significant advancement in synthetic chemistry and medicinal research. Its unique structural attributes and functional versatility make it a valuable tool for developing next-generation pharmaceuticals and materials. As scientific understanding evolves，the applications of this compound are expected to expand，driving innovation across multiple disciplines.